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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thymalfasin, a synthetic 28-amino acid peptide identical to human thymosin alpha 1, is a

potent immunomodulator with significant applications in research and clinical settings. It

enhances T-cell function, cytokine production, and natural killer cell activity, making it a

valuable tool for studies in immunology, oncology, and infectious diseases.[1][2][3] Proper

reconstitution and storage of lyophilized Thymalfasin are critical to ensure its stability,

bioactivity, and the reproducibility of experimental results. These application notes provide

detailed protocols for the reconstitution, storage, and handling of lyophilized Thymalfasin for

research use.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7825026?utm_src=pdf-interest
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://primepeptides.co/7-steps-to-reconstitute-peptides-infographic/
https://www.uk-peptides.com/reconstituting-for-peptides
https://www.thepeptidereport.com/reconstituting-peptides-the-essential-guide/
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7825026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description

Appearance
Sterile Filtered White lyophilized (freeze-dried)

powder.[4]

Molecular Weight 3108.3 Daltons.[4]

Formulation

Typically lyophilized from a solution containing

1.6 mg of Thymalfasin and 50 mg of mannitol,

with a sodium phosphate buffer to adjust the pH

to approximately 6.8.

Purity
Greater than 99.0% as determined by RP-HPLC

and SDS-PAGE analysis.

Reconstitution of Lyophilized Thymalfasin
3.1. Materials Required

Vial of lyophilized Thymalfasin

Sterile, pyrogen-free water for injection (WFI) or sterile 18 MΩ-cm H2O.

Sterile syringes and needles

Alcohol swabs (70% isopropyl alcohol)

Sterile, conical centrifuge tubes (for aliquoting)

Vortex mixer (optional)

Microcentrifuge (optional)

3.2. Protocol for Reconstitution of a 1.6 mg Vial

This protocol provides instructions for reconstituting a standard 1.6 mg vial of lyophilized

Thymalfasin to a stock solution of 1 mg/mL.
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Equilibration: Allow the vial of lyophilized Thymalfasin to come to room temperature for at

least 15-20 minutes before opening. This prevents condensation from forming inside the vial.

Aseptic Preparation: Wipe the rubber stopper of the Thymalfasin vial and the vial of sterile

water with an alcohol swab. Allow them to air dry completely in a sterile environment (e.g., a

laminar flow hood).

Solvent Addition: Using a sterile syringe, draw up 1.6 mL of sterile water. Slowly inject the

sterile water into the Thymalfasin vial, directing the stream against the side of the vial to

avoid foaming.

Dissolution: Gently swirl the vial to dissolve the lyophilized powder. Avoid vigorous shaking,

as this can cause the peptide to denature or aggregate. If necessary, the vial can be gently

vortexed or sonicated for a few minutes to aid dissolution.

Visual Inspection: Once dissolved, the solution should be clear and free of any particulate

matter. If the solution is cloudy or contains particles, it may indicate incomplete dissolution or

contamination.

Final Concentration: This procedure will result in a 1 mg/mL stock solution of Thymalfasin.

3.3. Preparation of a Stock Solution for Cell Culture

For in vitro studies, it is recommended to prepare a concentrated stock solution that can be

further diluted in cell culture media to the desired working concentration.

Follow the reconstitution protocol in section 3.2 to prepare a 1 mg/mL stock solution.

It is recommended to reconstitute to a concentration of not less than 100 µg/mL.

For long-term storage, it is advisable to add a carrier protein such as 0.1% Human Serum

Albumin (HSA) or Bovine Serum Albumin (BSA) to the stock solution to prevent peptide loss

due to adsorption to the vial surface.

Sterile filter the final stock solution through a 0.22 µm syringe filter into a sterile tube if it will

be used in a sterile cell culture system.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/product/b7825026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7825026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Proper storage is crucial to maintain the integrity and bioactivity of Thymalfasin.

Form
Storage

Temperature
Duration Notes

Lyophilized Powder
Desiccated at -20°C to

-80°C
Up to 10 years

Stable at room

temperature for up to

3 weeks.

Reconstituted Solution

(Short-term)
2°C to 8°C 2-7 days

Use immediately after

reconstitution if

possible.

Reconstituted Solution

(Long-term)
-20°C to -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. The addition of

a carrier protein (0.1%

HSA or BSA) is

recommended.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the reconstituted stock solution into single-

use volumes is highly recommended to prevent degradation from repeated temperature

changes.

Light Protection: Store both lyophilized powder and reconstituted solutions protected from

light.

Experimental Protocols
5.1. Preparation of Working Solutions for In Vitro Assays

Thaw a single-use aliquot of the Thymalfasin stock solution (e.g., 1 mg/mL) at room

temperature or on ice.
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Dilute the stock solution to the desired final concentration using the appropriate sterile cell

culture medium or assay buffer.

For example, to prepare a 1 µg/mL working solution in 10 mL of media from a 1 mg/mL

stock, add 10 µL of the stock solution to the 10 mL of media.

Gently mix the working solution before adding it to the cell culture or assay plate.

Visualization of Experimental Workflow and
Signaling Pathway
6.1. Experimental Workflow: Reconstitution and Storage
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Caption: Workflow for Thymalfasin reconstitution and storage.
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6.2. Thymalfasin Signaling Pathway

Thymalfasin exerts its immunomodulatory effects primarily through the activation of Toll-like

receptors (TLRs), leading to the downstream activation of NF-κB and MAPK signaling

pathways.
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Caption: Thymalfasin signaling pathway via TLR activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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